Cas no 824390-81-0 (Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester)

• Product name: Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester
• CAS No: 824390-81-0
• MF: C₁₆H₂₀O₃
• MW: 260.3282
• CID: 692025
• PubChem ID: 71418682

Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester
• ethyl 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]benzoate
• DTXSID20837976
• 824390-81-0

• Inchi： InChI=1S/C16H20O3/c1-3-19-16(18)13-9-7-12(8-10-13)15-11(2)5-4-6-14(15)17/h7-11,15H,3-6H2,1-2H3/t11-,15-/m0/s1
• InChI Key： QEBRHQZSZTWLEJ-NHYWBVRUSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)C2C(CCCC2=O)C

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3.3